4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid

• IUPAC Name: 4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-1-yl]benzoic acid
• InChI: InChI=1S/C17H24N2O4/c1-17(2,3)23-16(22)18-13-8-10-19(11-9-13)14-6-4-12(5-7-14)15(20)21/h4-7,13H,8-11H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key: WOWWCMHAPQKYMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid, also known as TBAPB, is an organic compound of interest in the scientific research community. It is a type of carboxylic acid, a compound containing a carboxyl group (-COOH). TBAPB is a versatile building block for the synthesis of various compounds with different properties and applications.

Scientific Research Applications

4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid has numerous scientific research applications. It is commonly used as a building block for the synthesis of various compounds with different properties and applications. For instance, 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid has been used in the synthesis of a variety of polymers, such as polyurethanes, polycarbonates, and polyimides. These polymers have a wide range of applications in the medical, automotive, and electronics industries. Additionally, 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid has been used in the synthesis of pharmaceuticals, such as antifungal drugs and anti-inflammatory drugs.

Mechanism of Action

The mechanism of action of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is not fully understood. However, it is believed that the carboxyl group of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is able to form hydrogen bonds with other molecules, allowing it to interact with them in a specific manner. This interaction is thought to be responsible for the different properties and applications of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid are not fully understood. However, it is believed that 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is able to interact with a variety of molecules, including proteins, enzymes, and hormones. This interaction is thought to be responsible for the different properties and applications of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid.

Advantages and Limitations for Lab Experiments

4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is a useful compound for laboratory experiments. One of the main advantages of using 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is its stability; it is resistant to hydrolysis and oxidation, making it ideal for long-term storage. Additionally, 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is relatively inexpensive and easy to obtain. However, 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is also relatively unstable at high temperatures and is prone to decomposition. Therefore, it is important to use caution when handling 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid in the laboratory.

Future Directions

The research on 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is still ongoing, and there are a number of potential future directions. One possibility is to explore the use of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid in the synthesis of new and improved polymers with enhanced properties. Additionally, further research could be conducted on the biochemical and physiological effects of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid and its potential applications in the medical and pharmaceutical fields. Additionally, research could be conducted on the mechanism of action of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid and its potential applications in other areas, such as food science and environmental science. Finally, further research could be conducted on the synthesis of 4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid and its potential applications in the industrial and manufacturing sectors.

Synthesis Methods

4-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)benzoic acid is synthesized through a condensation reaction between 4-aminobenzoic acid and 4-(tert-butoxycarbonyl)piperidine. This reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide, and is typically carried out at a temperature of 120-150°C. The reaction is usually complete within 2-3 hours, and yields a white solid that can be easily isolated and purified.